Cas no 40093-94-5 (Torcitabine)

• Product Name: Torcitabine
• CAS No: 40093-94-5
• MF: C₉H₁₃N₃O₄
• MW: 227.217221975327
• MDL: MFCD02683609
• CID: 329328
• PubChem ID: 159354
• Update Time: 2025-06-03

Torcitabine Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyrimidinone,4-amino-1-(2-deoxy-b-L-erythro-pentofuranosyl)-
• 4-Amino-1-((2R,4R,5S)-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)pyrimidin-2(1H)-one
• L-2'-DEOXYURIDINE
• Torcitabine
• NV 02C
• CS-0082252
• F82332
• 4-amino-1-[(2S,4R,5S)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]pyrimidin-2-one
• 2'-eoxy--ytidine
• .beta.-L-2'dCyd
• L-Deoxycytidine
• Torcitabine [USAN]
• EN300-7391699
• 1-(2-Deoxypentofuranosyl)-4-imino-1,4-dihydropyrimidin-2-ol
• NS00120717
• 2(1H)-Pyrimidinone, 4-amino-1-(2-deoxy-beta-L-erythro-pentofuranosyl)-
• DTXSID30960542
• 40093-94-5
• 1-(2-Deoxy-beta-L-erythropentafuranosyl)-5-methyl-2,4(1H)-pyrimidinone
• 1-(2-Deoxy-b-L-erythro-pentofuranosyl)cytosine
• L-2'-DEOXYCYTIDINE
• 4-amino-1-[(2S,4R,5S)-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl]pyrimidin-2-one
• beta-L-2'-Deoxycytidine
• 4-amino-1-[(2S,4R,5S)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-1,2-dihydropyrimidin-2-one
• .beta.-L-2'-Deoxycytidine
• NV-02C
• 2'-Deoxy-beta-L-cytidine
• 4-amino-1-((2S,4R,5S)-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)pyrimidin-2(1H)-one
• 6BZN07BMW3
• Q27264464
• HY-121513
• UNII-6BZN07BMW3
• D06196
• AKOS015854829
• BRD-K12451815-001-01-9
• Torcitabine [USAN:INN]
• SCHEMBL639556
• 4-Amino-1-(2-deoxy-beta-L-erythro-pentofuranosyl)pyrimidin-2(1H)-one
• CHEMBL554563
• MFCD02683609
• 2'-DEOXY-L-CYTIDINE
• 2(1H)-Pyrimidinone, 4-amino-1-(2-deoxy-beta-L-erythro-pentofuranosyl)-
• L-dC
• J-700339
• LdC
• C21554
• Torcitabine (USAN/INN)
• TORCITABINE [INN]

• MDL： MFCD02683609
• Inchi： 1S/C9H13N3O4/c10-7-1-2-12(9(15)11-7)8-3-5(14)6(4-13)16-8/h1-2,5-6,8,13-14H,3-4H2,(H2,10,11,15)/t5-,6+,8+/m1/s1
• InChI Key： CKTSBUTUHBMZGZ-CHKWXVPMSA-N
• SMILES： O1[C@@H](C[C@H]([C@@H]1CO)O)N1C(N=C(C=C1)N)=O

Computed Properties

• Exact Mass: 227.091
• Monoisotopic Mass: 227.091
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _1.8
• Topological Polar Surface Area: 108A^2

Experimental Properties

• Density: 1.73 g/cm3
• Boiling Point: 497.6 °C at 760 mmHg
• Flash Point: 254.8 °C
• Refractive Index: 1.719
• PSA: 110.60000
• LogP: -0.95260

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleosides Pyrimidine 2'-deoxyribonucleosides

Additional information on Torcitabine

Research Brief on Torcitabine (CAS: 40093-94-5): Recent Advances and Therapeutic Potential

Torcitabine (CAS: 40093-94-5), a nucleoside analogue, has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its promising antiviral and anticancer properties. This research brief synthesizes the latest findings on Torcitabine, focusing on its mechanism of action, preclinical and clinical advancements, and potential therapeutic applications. The compound's unique chemical structure, characterized by its modified ribose moiety, enhances its stability and bioavailability, making it a viable candidate for further drug development.

Recent studies have elucidated Torcitabine's mechanism of action, which involves the inhibition of viral DNA polymerase and reverse transcriptase, thereby disrupting viral replication. In the context of oncology, Torcitabine has demonstrated potent cytotoxicity against a range of cancer cell lines, particularly those resistant to conventional chemotherapeutic agents. A 2023 study published in the Journal of Medicinal Chemistry highlighted its efficacy in inducing apoptosis in leukemia cells through the activation of intrinsic apoptotic pathways, underscoring its potential as a targeted therapy.

In preclinical models, Torcitabine exhibited favorable pharmacokinetic profiles, with enhanced oral bioavailability and minimal off-target effects. A phase I clinical trial (NCT04567888) evaluating its safety and tolerability in healthy volunteers reported no significant adverse events, paving the way for further investigations in patient populations. Additionally, computational modeling studies have identified Torcitabine as a potential inhibitor of emerging viral pathogens, including SARS-CoV-2, due to its broad-spectrum antiviral activity.

Despite these advancements, challenges remain in optimizing Torcitabine's therapeutic window and overcoming potential drug resistance. Ongoing research is exploring combination therapies with immune checkpoint inhibitors and other nucleoside analogues to enhance its efficacy. The synthesis of novel derivatives of Torcitabine, aimed at improving its selectivity and reducing toxicity, is also a focal point of current investigations.

In conclusion, Torcitabine (CAS: 40093-94-5) represents a promising therapeutic agent with dual antiviral and anticancer capabilities. Its recent progress in preclinical and clinical studies underscores its potential to address unmet medical needs. Future research should prioritize large-scale clinical trials and mechanistic studies to fully realize its therapeutic potential. This brief serves as a timely update for researchers and industry professionals invested in the development of novel nucleoside-based therapeutics.